Intramolecular Diels–Alder reactions of N-substituted oxazolones
Chemical Communications Pub Date: 2002-02-04 DOI: 10.1039/B110992H
Abstract
The first intramolecular Diels–Alder reactions of simple trienes featuring an N-substituted oxazolone as the dienophilic component have been investigated and are reported herein.
Recommended Literature
- [1] A QSAR model for predicting the corneal permeability of drugs – the application of the Monte Carlo optimization method†
- [2] Vibronic coupling in indole: I. Theoretical description of the 1La–1Lb interaction and the electronic spectrum†
- [3] Benchmark calculations of water–acene interaction energies: Extrapolation to the water–graphene limit and assessment of dispersion–corrected DFT methods
- [4] Towards new proton exchange membrane materials with enhanced performance via RAFT polymerization†
- [5] Self-assembled Co9S8/RGO-CNT interconnected architecture as composite electrode for supercapacitors†
- [6] Alkyl-substituted oligothiophenes: crystallographic and spectroscopic studies of neutral and doped forms
- [7] Front cover
- [8] The effect of energetically coated ZrOx on enhanced electrochemical performances of Li(Ni1/3Co1/3Mn1/3)O2 cathodes using modified radio frequency (RF) sputtering†
- [9] Notes
- [10] [Fe15]: a frustrated, centred tetrakis hexahedron†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 16096-33-6
-
CAS no.: 10602-00-3
